Cas no 863459-34-1 (N-(4-bromophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863459-34-1
• MF: C₁₉H₁₅BrN₆OS
• MW: 455.331000566483
• CID: 6057214
• PubChem ID: 18554481
• Update Time: 2025-06-13

N-(4-bromophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• N-(4-bromophenyl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• Acetamide, N-(4-bromophenyl)-2-[[3-(4-methylphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-
• AKOS024596443
• N-(4-bromophenyl)-2-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• 863459-34-1
• F0682-0701
• N-(4-bromophenyl)-2-{[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide

• Inchi： 1S/C19H15BrN6OS/c1-12-2-8-15(9-3-12)26-18-17(24-25-26)19(22-11-21-18)28-10-16(27)23-14-6-4-13(20)5-7-14/h2-9,11H,10H2,1H3,(H,23,27)
• InChI Key： AQMYYJGCFFKYKI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CSC1N=CN=C2N(C3=CC=C(C)C=C3)N=NC2=1

Computed Properties

• Exact Mass: 454.02114g/mol
• Monoisotopic Mass: 454.02114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on N-(4-bromophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Comprehensive Analysis of N-(4-bromophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide (CAS 863459-34-1)

N-(4-bromophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide (CAS 863459-34-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique triazolo[4,5-d]pyrimidine core, which is known for its versatile applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or signal transduction modulator, given its structural resemblance to purine-based scaffolds.

The compound's sulfanylacetamide moiety and 4-bromophenyl substituent contribute to its distinct physicochemical properties, including solubility and binding affinity. Recent studies highlight its relevance in targeting cancer pathways and inflammatory diseases, aligning with the growing demand for precision medicine solutions. Its CAS 863459-34-1 identifier ensures traceability in regulatory and commercial contexts, making it a valuable reference for laboratories and patent filings.

In the era of AI-driven drug design, compounds like N-(4-bromophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide are frequently analyzed using computational chemistry tools. Molecular docking simulations and QSAR modeling help predict its interactions with biological targets, addressing common search queries such as "triazolo[4,5-d]pyrimidine derivatives in drug development" or "bromophenyl compounds' bioactivity." These methodologies align with industry trends toward high-throughput screening and fragment-based drug discovery.

From a synthetic perspective, the compound's 1,2,3-triazole ring offers stability under physiological conditions, a feature often explored in click chemistry applications. Its 4-methylphenyl group further enhances lipophilicity, a critical factor for blood-brain barrier permeability—a hot topic in neuropharmacology research. Laboratories optimizing structure-activity relationships (SAR) for similar compounds frequently cite CAS 863459-34-1 as a benchmark.

Environmental and green chemistry considerations are also pertinent. The bromine substituent prompts discussions on halogen bonding in drug-receptor interactions, while its synthetic route may involve catalytic methods to minimize waste. Such aspects resonate with searches like "sustainable synthesis of triazolopyrimidines" or "eco-friendly heterocyclic compounds."

In summary, N-(4-bromophenyl)-2-{3-(4-methylphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its multifaceted applications—from targeted therapy to chemical biology tools—underscore its relevance in contemporary research, answering frequent questions about heterocyclic compound utility and CAS-registered bioactive molecules.